Cas no 1254973-33-5 (2-(4-Fluorophenyl)-7,8-dimethoxyquinolin-4(1H)-one)

• Product Name: 2-(4-Fluorophenyl)-7,8-dimethoxyquinolin-4(1H)-one
• CAS No: 1254973-33-5
• MF: C₁₇H₁₄FNO₃
• MW: 299.296368122101
• CID: 1071062
• PubChem ID: 49850774
• Update Time: 2025-10-30

2-(4-Fluorophenyl)-7,8-dimethoxyquinolin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluorophenyl)-7,8-dimethoxyquinolin-4(1H)-one
• 1254973-33-5
• CS-0443277
• SCHEMBL14704541
• AS-82395
• 2-(4-FLUOROPHENYL)-7,8-DIMETHOXYQUINOLIN-4-OL
• 2-(4-fluorophenyl)-7,8-dimethoxy-1H-quinolin-4-one
• J-505990
• DTXSID50678738
• AKOS015949267
• SB72071
• MFCD19443954
• s11279
• W-205217
• 2-(4-Fluorophenyl)-7,8-diMethoxy-quinolin-4(1H)-one

• MDL： MFCD19443954
• Inchi： 1S/C17H14FNO3/c1-21-15-8-7-12-14(20)9-13(19-16(12)17(15)22-2)10-3-5-11(18)6-4-10/h3-9H,1-2H3,(H,19,20)
• InChI Key： LTKNZGFVIZREDJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CC(C2C=CC(=C(C=2N1)OC)OC)=O

Computed Properties

• Exact Mass: 299.09577147g/mol
• Monoisotopic Mass: 299.09577147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 47.6Ų

Additional information on 2-(4-Fluorophenyl)-7,8-dimethoxyquinolin-4(1H)-one

Comprehensive Overview of 2-(4-Fluorophenyl)-7,8-dimethoxyquinolin-4(1H)-one (CAS No. 1254973-33-5)

2-(4-Fluorophenyl)-7,8-dimethoxyquinolin-4(1H)-one, with the CAS number 1254973-33-5, is a fluorinated quinoline derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the quinoline family, known for its diverse biological activities, including potential applications in drug discovery and development. The presence of a 4-fluorophenyl group and dimethoxy substitutions at positions 7 and 8 enhances its structural uniqueness, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for fluorinated heterocycles like 2-(4-Fluorophenyl)-7,8-dimethoxyquinolin-4(1H)-one has surged due to their role in medicinal chemistry. Fluorination often improves a compound's metabolic stability, bioavailability, and binding affinity to target proteins. This aligns with the growing trend of precision medicine and targeted drug delivery, where researchers seek molecules with optimized pharmacokinetic properties. The dimethoxyquinoline scaffold, in particular, has been linked to anti-inflammatory, anticancer, and antimicrobial activities, making it a hot topic in drug design forums and academic publications.

The synthesis of CAS 1254973-33-5 typically involves multi-step organic reactions, including palladium-catalyzed cross-coupling and cyclization processes. These methods are frequently discussed in organic synthesis communities, especially among researchers focusing on heterocyclic chemistry. The compound's molecular weight and logP value are critical parameters for computational chemists using AI-driven drug discovery platforms, which prioritize molecules with favorable ADME (Absorption, Distribution, Metabolism, Excretion) profiles. Such platforms often highlight fluorinated compounds like this one due to their potential to cross the blood-brain barrier, a key consideration for central nervous system (CNS) drug development.

From a commercial perspective, 2-(4-Fluorophenyl)-7,8-dimethoxyquinolin-4(1H)-one is available through specialized chemical suppliers catering to pharmaceutical R&D and academic laboratories. Its pricing and availability are influenced by the complexity of its synthesis and the purity required for research purposes. Researchers often search for high-purity reference standards of this compound to validate analytical methods or conduct in vitro assays. Additionally, its spectral data (NMR, MS, HPLC) are frequently requested to ensure batch consistency, reflecting the compound's role in quality control workflows.

Environmental and regulatory aspects of CAS 1254973-33-5 are also noteworthy. While not classified as hazardous, its disposal must adhere to green chemistry principles, a topic gaining traction in sustainable research circles. The compound's biodegradability and ecotoxicity are areas of ongoing study, particularly as the pharmaceutical industry faces stricter environmental, social, and governance (ESG) standards. This aligns with broader discussions about reducing the ecological footprint of chemical manufacturing.

In summary, 2-(4-Fluorophenyl)-7,8-dimethoxyquinolin-4(1H)-one (1254973-33-5) exemplifies the intersection of medicinal chemistry, drug discovery, and sustainability. Its structural features and potential applications make it a valuable candidate for further investigation, particularly in the context of next-generation therapeutics and computational modeling. As research progresses, this compound may emerge as a key player in addressing unmet medical needs while adhering to evolving regulatory and environmental benchmarks.